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Compound of Interest

Compound Name: Ansatrienin A

Cat. No.: B017142 Get Quote

Application Notes for Researchers, Scientists, and
Drug Development Professionals
Introduction

Ansatrienin A, also known as Mycotrienin I, is a member of the ansamycin class of antibiotics

isolated from Streptomyces species.[1][2] It exhibits a range of biological activities, including

antifungal and antitumor properties.[2][3] Notably, Ansatrienin A has been shown to inhibit

osteoclastic bone resorption and to potentiate the effects of several clinical anti-cancer agents.

[1][4] It also inhibits the tumor necrosis factor-alpha (TNF-α)-induced expression of intercellular

adhesion molecule-1 (ICAM-1), suggesting its potential in modulating inflammatory responses

and cell adhesion processes.[4][5] Proper preparation of Ansatrienin A stock solutions is

critical for obtaining reproducible and reliable experimental results. This document provides

detailed protocols for the preparation, storage, and handling of Ansatrienin A stock solutions.

Data Presentation

A summary of the key quantitative data for Ansatrienin A is provided in the table below for

easy reference.
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Property Value Source(s)

Molecular Formula C₃₆H₄₈N₂O₈ [4][6]

Molecular Weight 636.8 g/mol [4][6]

CAS Number 82189-03-5 [4][6]

Appearance Solid [7]

Solubility

Soluble in DMSO, DMF,

Ethanol, Methanol. Poor water

solubility.

[1][4][5][8]

Storage (Solid)
-20°C for long term (months to

years).
[4][8]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months.
[5]

Experimental Protocols

Materials:

Ansatrienin A powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or heat block set to 37°C, ultrasonic bath

Safety Precautions:

Ansatrienin A is a potent compound and should be handled with appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.
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Handle the powder in a chemical fume hood or a designated containment area to avoid

inhalation.

Refer to the manufacturer's Safety Data Sheet (SDS) for complete safety information.

Protocol for Preparing a 10 mM Ansatrienin A Stock Solution in DMSO:

Equilibration: Allow the vial of Ansatrienin A powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Calculation:

Determine the mass of Ansatrienin A provided by the manufacturer.

Calculate the volume of DMSO required to achieve a 10 mM concentration using the

following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For example, to prepare a 10 mM stock solution from 1 mg of Ansatrienin A:

Volume (L) = 0.001 g / (636.8 g/mol x 0.010 mol/L) = 0.000157 L = 157 µL

Dissolution:

Carefully add the calculated volume of DMSO to the vial containing the Ansatrienin A
powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be observed.

For compounds that are difficult to dissolve, gentle warming to 37°C or brief sonication in

an ultrasonic bath may be employed to facilitate dissolution.[5]

Aliquoting:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
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µL) in sterile polypropylene tubes.

Storage:

Store the aliquots of the Ansatrienin A stock solution at -20°C for short-term storage (up

to 1 month) or at -80°C for long-term storage (up to 6 months).[5] Protect from light.

Working Solution Preparation:

When ready to use, thaw a single aliquot of the stock solution at room temperature.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium or experimental buffer immediately before use.

Note: The final concentration of DMSO in the experimental system should be kept low

(typically <0.5%) to avoid solvent-induced cellular toxicity.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for preparing Ansatrienin A stock

solutions and the signaling pathway inhibited by Ansatrienin A.
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Workflow for Ansatrienin A Stock Solution Preparation

Start: Ansatrienin A Powder

Equilibrate to Room Temperature

Calculate Required Solvent Volume

Add DMSO

Vortex to Dissolve
(Optional: Gentle Heat/Sonication)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Ready for Experimental Use

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for preparing Ansatrienin A stock solutions.
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Inhibition of TNF-α Induced ICAM-1 Expression by Ansatrienin A
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Caption: A diagram of the TNF-α signaling pathway leading to ICAM-1 expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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